Cas no 88698-98-0 (Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-)
![Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- structure](https://www.kuujia.com/scimg/cas/88698-98-0x500.png)
88698-98-0 structure
Product name:Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
- 3-(3-tert-butyl-1,3-oxazolidin-5-yl)phenol
- VZCVMXFATWZTSD-UHFFFAOYSA-N
- 5-(3-hydroxyphenyl)-3-tert-butyloxazolidine
- DTXSID50602816
- 88698-98-0
- SCHEMBL10614957
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- Inchi: InChI=1S/C13H19NO2/c1-13(2,3)14-8-12(16-9-14)10-5-4-6-11(15)7-10/h4-7,12,15H,8-9H2,1-3H3
- InChI Key: VZCVMXFATWZTSD-UHFFFAOYSA-N
- SMILES: CC(C)(C)N1CC(OC1)C2=CC(=CC=C2)O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.7Ų
Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- Related Literature
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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3. Back matter
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4. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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